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Compound of Interest

Compound Name: BI-882370

Cat. No.: B606099

For the safe and compliant disposal of the RAF kinase inhibitor BI-882370, researchers,
scientists, and drug development professionals must adhere to specific protocols designed to
mitigate environmental and health risks. While a definitive, publicly available disposal
procedure for BI-882370 is not available, this guide provides essential safety information based
on its known properties and general best practices for laboratory chemical waste management.
The primary source for detailed handling and disposal instructions is the Safety Data Sheet
(SDS) provided by the manufacturer, which should be consulted before use.[1]

Key Chemical and Safety Data

A summary of the pertinent information for BI-882370 is presented below, compiled from
various suppliers. This data is crucial for assessing the potential hazards and determining the
appropriate disposal route.
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Property Value Source
Chemical Formula C28H33F2N702S [1112][3]
Molecular Weight 569.67 g/mol [2]
Appearance Crystalline solid, Solid powder [11[3]
Purity >95% - 99.16% [11[4]

B Soluble in DMSO, ethanol, and
Solubility _ _ [1][3]
dimethyl formamide.[1][3]

st Store at -20°C for long-term T
orage stability.[1][2][3][4] i)

Should be considered

hazardous. Avoid ingestion,
Handling Precautions inhalation, and contact with [1]

eyes, skin, and clothing. Wash

thoroughly after handling.[1]

General Disposal Workflow

The proper disposal of any chemical, including BI-882370, follows a structured decision-making
process. The following diagram illustrates a general workflow that emphasizes the importance
of consulting the Safety Data Sheet (SDS) and institutional guidelines.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.mybiosource.com/inhibitor/bi-882370/5764306
https://www.medkoo.com/products/14092
https://www.mybiosource.com/inhibitor/bi-882370/5764306
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.medkoo.com/products/14092
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.medchemexpress.com/bi-882370.html
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.medkoo.com/products/14092
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.medkoo.com/products/14092
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.mybiosource.com/inhibitor/bi-882370/5764306
https://www.medkoo.com/products/14092
https://www.medchemexpress.com/bi-882370.html
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.mybiosource.com/inhibitor/bi-882370/5764306
https://www.medkoo.com/products/14092
https://www.medchemexpress.com/bi-882370.html
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://cdn.caymanchem.com/cdn/insert/24273.pdf
https://www.benchchem.com/product/b606099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

General Laboratory Chemical Disposal Workflow

Start: Chemical Waste for Disposal
(BI-882370)

'

Consult Safety Data Sheet (SDS)
for specific disposal instructions

Is the waste hazardous?
(e.g., toxic, flammable, corrosive, reactive)

Segregate into appropriate
hazardous waste stream:
- Solid Chemical Waste
- Liquid Chemical Waste (Halogenated/Non-halogenated)

Dispose of as non-hazardous waste
according to institutional guidelines
(e.g., designated solid waste container)

Package in a compatible, sealed,
and properly labeled container

Arrange for pickup by
authorized waste management personnel

End

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b606099?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Caption: General workflow for the disposal of laboratory chemicals, emphasizing SDS
consultation.

Step-by-Step Disposal Guidance

In the absence of a specific SDS for BI-882370, the following general procedures for the
disposal of research compounds should be followed. It is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific requirements.

For Unused or Expired BI-882370 (Solid Form):

o Hazard Assessment: Review the handling precautions which state the material should be
considered hazardous.[1]

o Waste Identification: This is a solid chemical waste.
e Packaging:

o Place the original vial or a securely sealed container with the BI-882370 powder into a
larger, compatible, and clearly labeled hazardous waste container for solid chemicals.

o The label should include "Hazardous Waste," the chemical name ("BI-882370"), and the
approximate quantity.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for collection by your institution's EHS or a licensed hazardous waste
disposal contractor.

For BI-882370 Solutions (e.g., in DMSO):

e Hazard Assessment: The solution is considered hazardous due to both the dissolved BI-
882370 and the solvent (e.g., DMSO).

o Waste Identification: This is a liquid chemical waste. Depending on your institution's policies,
it may need to be segregated into halogenated or non-halogenated solvent waste streams.
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e Packaging:

o Collect the waste solution in a sealable, leak-proof container designated for liquid
chemical waste.

o Ensure the container is compatible with the solvent used.

o Clearly label the container with "Hazardous Waste," the full chemical names of all
components (e.g., "BI-882370 in DMSQO"), and their approximate concentrations.

o Storage: Keep the waste container sealed when not in use and store it in a designated
satellite accumulation area with secondary containment.

o Disposal: Request a pickup from your institution's EHS or their designated waste
management service.

For Contaminated Labware:

e Solid Waste (e.g., pipette tips, tubes, gloves):

o If grossly contaminated with BI-882370, these items should be considered solid chemical
waste and disposed of in the designated hazardous solid waste container.

o If only trace amounts are present, follow your institution's guidelines for chemically
contaminated labware.

o Glassware:

o Decontaminate glassware by rinsing with a suitable solvent. The rinseate must be
collected and disposed of as hazardous liquid chemical waste.

o After decontamination, the glassware can typically be washed and reused. If it is to be
disposed of, it should be placed in a designated broken glass container after
decontamination.

Disclaimer: This information is intended as a general guide and is not a substitute for the official
Safety Data Sheet (SDS) and your institution's specific waste disposal protocols. Always
prioritize the guidance from your EHS department and the manufacturer's SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606099#bi-882370-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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